N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-(2-phenylpropan-2-yl)phenoxy]acetamide
• InChI: InChI=1S/C23H22FNO2/c1-23(2,17-8-4-3-5-9-17)18-12-14-19(15-13-18)27-16-22(26)25-21-11-7-6-10-20(21)24/h3-15H,16H2,1-2H3,(H,25,26)
• InChI Key: VJKRTPACCUTHJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C23H22FNO2
• Molecular Weight: 363.4 g/mol

Description

N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide, also known as FMPA, is a novel compound that has been widely studied for its potential use in scientific research. FMPA is a synthetic compound that belongs to the class of amides and is known to have potent biological activity.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide is not fully understood. However, it has been proposed that N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been found to have potent analgesic effects in animal models of pain, and it has been shown to reduce the severity of inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide in lab experiments is its potent biological activity. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been shown to have a wide range of biological effects, making it a useful tool for studying various biological processes. However, one of the limitations of using N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide is its relative lack of selectivity. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been found to inhibit the activity of multiple enzymes and signaling pathways, making it difficult to determine the specific mechanism of action of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide in a given biological process.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide. One potential area of research is the development of more selective analogs of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide that target specific enzymes or signaling pathways. Another area of research is the study of the pharmacokinetics and toxicity of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide in animal models and humans. Finally, the potential use of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide as a therapeutic agent for the treatment of cancer and inflammatory diseases should be further explored.
Conclusion:
In conclusion, N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide is a novel compound that has been extensively studied for its potential use in scientific research. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been found to have potent biological activity, including anti-inflammatory, analgesic, and antitumor properties. The exact mechanism of action of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has several advantages and limitations for lab experiments, and there are several future directions for the study of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide involves the reaction of 2-fluoroaniline with 4-(1-methyl-1-phenylethyl)phenol in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to obtain N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide. The overall yield of the synthesis is around 50%, and the purity of the final product can be increased by recrystallization.

Scientific Research Applications

N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been extensively studied for its potential use in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. N-(2-fluorophenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain.